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Compound of Interest

Compound Name: DIM-C-pPhOH

Cat. No.: B1670648

Application Notes and Protocols for DIM-C-
pPhOH

For Researchers, Scientists, and Drug Development Professionals

Introduction

DIM-C-pPhOH, also known as 1,1-Bis(3'-indolyl)-1-(p-hydroxyphenyl)methane, is a potent
antagonist of the nuclear receptor 4A1 (NR4A1), commonly known as Nur77 or TR3.[1][2][3] As
an antagonist, DIM-C-pPhOH inhibits the pro-oncogenic activities of NR4A1, making it a
valuable research tool for studying cellular processes such as apoptosis, cell migration, and
stress responses.[4] In various cancer cell lines, DIM-C-pPhOH has been shown to promote
apoptosis through the induction of reactive oxygen species (ROS) and endoplasmic reticulum
(ER) stress, and to inhibit transforming growth factor-beta (TGF-f3)-induced cell migration.[1]
These characteristics make it a compound of significant interest in cancer research and drug
development.

Proper solubilization and storage of DIM-C-pPhOH are critical for maintaining its biological
activity and ensuring experimental reproducibility. This document provides a detailed protocol
for the effective solubilization and storage of DIM-C-pPhOH, along with a summary of its key
chemical and physical properties.

Quantitative Data Summary
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The following table summarizes the key quantitative data for DIM-C-pPhOH.

Property Value Reference(s)
Molecular Weight 338.408 g/mol [11[3]
Molecular Formula C23H18N20 [1][3]

CAS Number 151358-47-3 [1][3]

Purity >98% [1][3]
Maximum Solubility in DMSO 100 mM [11[31[5]
Maximum Solubility in Ethanol 100 mM [11[31[5]
Appearance Off-white to pink solid [6][7]

Experimental Protocols
Safety Precautions

Before handling DIM-C-pPhOH, it is essential to review the Safety Data Sheet (SDS) and
adhere to standard laboratory safety practices.[8] This includes wearing appropriate personal
protective equipment (PPE) such as a lab coat, safety glasses, and gloves. Work should be
conducted in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of the
powder.[8] Avoid direct contact with skin and eyes.[8]

Protocol for Preparation of a 10 mM Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of DIM-C-pPhOH in dimethyl
sulfoxide (DMSO).

Materials:
e DIM-C-pPhOH (solid)

e Anhydrous or high-purity DMSO (freshly opened to minimize moisture absorption)
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Sterile, conical-bottom polypropylene or glass vial

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or sonicator
Procedure:

o Equilibrate Reagents: Allow the vial of DIM-C-pPhOH and the DMSO to come to room
temperature before opening to prevent condensation.

e Weighing the Compound: Accurately weigh the desired amount of DIM-C-pPhOH. For
example, to prepare 1 mL of a 10 mM stock solution, you will need 3.384 mg of DIM-C-
pPhOH (Mass = Molarity x Volume x Molecular Weight).

 Dissolving the Compound:
o Add the weighed DIM-C-pPhOH to a sterile vial.

o Add the appropriate volume of fresh, high-purity DMSO. For a 10 mM stock solution, if you
weighed 3.384 mg, you would add 1 mL of DMSO.

o Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

 Aiding Solubilization (if necessary): If the compound does not fully dissolve, you can gently
warm the solution in a water bath (up to 60°C) or use a sonicator for short bursts until the
solution is clear.[6] Visually inspect the solution to ensure there are no visible particles.

» Storage of Stock Solution:
o For short-term storage (up to 1 month), store the stock solution at -20°C.[9]

o For long-term storage (up to 1 year), aliquot the stock solution into smaller, single-use
volumes to avoid repeated freeze-thaw cycles and store at -80°C.[2][10]

Protocol for Preparation of a Working Solution
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This protocol describes the dilution of the 10 mM stock solution to a final working concentration

for cell-based assays.

Materials:

10 mM DIM-C-pPhOH stock solution in DMSO
Appropriate cell culture medium or buffer
Sterile microcentrifuge tubes or other suitable containers

Calibrated micropipettes and sterile tips

Procedure:

Thaw Stock Solution: Thaw the 10 mM DIM-C-pPhOH stock solution at room temperature.

Calculate Dilution: Determine the volume of the stock solution needed to achieve the desired
final concentration in your experimental volume. For example, to prepare 1 mL of a 20 uM
working solution, you would add 2 pL of the 10 mM stock solution to 998 uL of cell culture
medium.

o The formula C1V1 = C2V2 can be used for this calculation (C1 = initial concentration, V1 =
initial volume, C2 = final concentration, V2 = final volume).

Prepare Working Solution: Add the calculated volume of the DIM-C-pPhOH stock solution to
the appropriate volume of pre-warmed cell culture medium or buffer. Mix gently by pipetting
up and down.

Immediate Use: It is recommended to use the freshly prepared working solution immediately
for your experiments.

Signaling Pathway

DIM-C-pPhOH functions as an antagonist of the nuclear receptor NR4A1 (Nur77). This

antagonism disrupts the pro-survival and pro-migration signaling typically mediated by NR4A1,

leading to anti-cancer effects. The diagram below illustrates the key signaling pathways
influenced by DIM-C-pPhOH.
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Caption: Signaling pathways affected by DIM-C-pPhOH antagonism of NR4A1.

Experimental Workflow

The following diagram outlines the general workflow for preparing and using DIM-C-pPhOH in
a typical cell-based experiment.
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Caption: General workflow for preparing and using DIM-C-pPhOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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